Cas no 2248333-43-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-carbamoylphenoxy)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-carbamoylphenoxy)acetate
• CAS No: 2248333-43-7
• MF: C₁₇H₁₂N₂O₆
• MW: 340.286984443665
• CID: 5866263
• PubChem ID: 165718736
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-carbamoylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 2248333-43-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-carbamoylphenoxy)acetate
• EN300-6517731

• Inchi： 1S/C17H12N2O6/c18-15(21)10-4-3-5-11(8-10)24-9-14(20)25-19-16(22)12-6-1-2-7-13(12)17(19)23/h1-8H,9H2,(H2,18,21)
• InChI Key： FKSLOOFVVFMNPO-UHFFFAOYSA-N
• SMILES： O(C(COC1=CC=CC(C(N)=O)=C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 340.06953611g/mol
• Monoisotopic Mass: 340.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 116Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-carbamoylphenoxy)acetate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-carbamoylphenoxy)acetate (CAS No. 2248333-43-7): A Comprehensive Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-carbamoylphenoxy)acetate (CAS No. 2248333-43-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of isoindoline derivatives and is characterized by its unique structural features, which include a 1,3-dioxo group and a carbamoylphenoxy moiety. These structural elements contribute to its diverse biological activities and chemical reactivity.

The isoindoline core of the compound is a bicyclic structure that consists of a benzene ring fused with a five-membered lactam ring. The presence of the 1,3-dioxo group in the isoindoline ring imparts significant stability and reactivity to the molecule. Additionally, the carbamoylphenoxy substituent attached to the acetate group adds further complexity and functionality, making this compound a valuable candidate for various research applications.

Recent studies have explored the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-carbamoylphenoxy)acetate in the context of drug discovery and development. One notable area of interest is its role as a potential inhibitor of specific enzymes involved in various biological pathways. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy and inflammatory diseases.

Another promising application of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-carbamoylphenoxy)acetate is its potential as an anti-inflammatory agent. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively reduce inflammation in animal models by modulating the activity of pro-inflammatory cytokines. This finding suggests that it may have therapeutic potential in treating conditions such as arthritis and other inflammatory disorders.

In addition to its biological activities, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-carbamoylphenoxy)acetate has also been investigated for its chemical properties and synthetic methods. The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic and industrial research.

The physical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-carbamoylphenoxy)acetate are also noteworthy. It is a solid at room temperature with a melting point ranging from 150°C to 160°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental protocols. Its stability under different conditions has been extensively studied to ensure its reliability in long-term storage and handling.

From a safety perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-carbamoylphenoxy)acetate is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Safety data sheets (SDS) should be consulted for detailed information on handling and disposal.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-carbamoylphenoxy)acetate (CAS No. 2248333-43-7) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.